Cas no 326869-08-3 (1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone
• CAS No: 326869-08-3
• MF: C₁₇H₁₃F₂NO₄
• MW: 333.28623175621
• CID: 5449098
• PubChem ID: 4249173
• Update Time: 2025-06-15

1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)azetidin-2-one
• Z56782831
• 1-(1,3-dioxaindan-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)azetidin-2-one
• AKOS008025656
• 326869-08-3
• EN300-26611737
• 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone

• Inchi： 1S/C17H13F2NO4/c1-22-12-5-2-10(3-6-12)15-17(18,19)16(21)20(15)11-4-7-13-14(8-11)24-9-23-13/h2-8,15H,9H2,1H3
• InChI Key： DSWORVMVJOXWDH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3OCOC3=C2)C(C2=CC=C(OC)C=C2)C(F)(F)C1=O

Computed Properties

• Exact Mass: 333.08126422g/mol
• Monoisotopic Mass: 333.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.5±50.0 °C(Predicted)
• pka: -5.77±0.60(Predicted)

Additional information on 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone

Professional Introduction to Compound with CAS No 326869-08-3 and Product Name: 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone

The compound with the CAS number 326869-08-3 and the product name 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex and highly structured molecular framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a benzodioxol moiety, fluoro-substituents, and a 4-methoxyphenyl group, contributes to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of azetidinone derivatives in developing novel therapeutic agents. The structural motif of 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone incorporates elements that are known to enhance binding affinity and selectivity towards biological targets. Specifically, the benzodioxol ring is a well-documented pharmacophore that exhibits significant interactions with various enzymes and receptors, making it a valuable scaffold for drug design. The introduction of fluoro-substituents at the 3-position further modulates the electronic properties of the molecule, potentially improving its metabolic stability and bioavailability.

The 4-methoxyphenyl group in this compound adds another layer of complexity, influencing both the lipophilicity and electronic distribution of the molecule. This structural feature is particularly relevant in the context of modern drug discovery, where optimizing pharmacokinetic profiles is crucial for successful clinical translation. Studies have shown that methoxy-substituted aromatic rings can enhance solubility while maintaining strong binding interactions with biological targets, thereby improving overall drug efficacy.

In the context of current pharmaceutical research, this compound has been explored for its potential as an inhibitor of various enzymatic pathways. The combination of a benzodioxol core with fluoro-modifications creates a molecular entity that is well-suited for targeting enzymes involved in inflammation and pain management. Preliminary in vitro studies have demonstrated promising activity against enzymes such as COX-2 and other inflammatory mediators, suggesting its utility in developing next-generation anti-inflammatory agents.

Additionally, the structural features of 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone make it an attractive candidate for further derivatization and optimization. The presence of multiple reactive sites allows for strategic modifications that can fine-tune biological activity while minimizing off-target effects. This flexibility is essential in medicinal chemistry, where achieving high specificity is often as critical as maximizing potency.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like this one. Molecular modeling studies have been instrumental in understanding how different substituents influence the binding affinity and selectivity of 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone towards its target enzymes. These simulations have provided valuable insights into optimizing steric hindrance and electronic interactions, guiding experimental efforts towards more effective derivatives.

The synthesis of this compound also showcases the growing sophistication of synthetic methodologies in pharmaceutical chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to construct such complex molecules. Recent improvements in catalytic systems have made it possible to achieve these transformations with higher yields and selectivity, reducing both cost and environmental impact.

From a broader perspective, compounds like 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone contribute to the growing library of heterocyclic scaffolds that are being explored for therapeutic applications. The benzodioxol motif alone has a rich history in drug discovery, with several approved drugs featuring this pharmacophore. By incorporating additional functional groups such as fluoro-substituents and methoxy aromatic rings, researchers aim to expand this scaffold's utility into new therapeutic areas.

In conclusion, 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-methoxyphenyl)-2-azetidinone represents a promising candidate for further development in pharmaceutical research. Its unique structural features—comprising a benzodioxol core with fluoro-modifications and a 4-methoxyphenyl group—make it an intriguing molecule for targeting various biological pathways. As computational tools continue to advance and synthetic methodologies improve, compounds like this one are poised to play a significant role in the discovery and development of novel therapeutic agents.